2-Methyl-2-pentenal
Cat. No. B1584526
CAS RN:
623-36-9
M. Wt: 98.14 g/mol
InChI Key: IDEYZABHVQLHAF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
2-Methyl-2-pentenal, also known as 2,4-dimethyl crotonaldehyde or 2-methylpent-2-enal, is a chemical compound with the linear formula C2H5CH=C(CH3)CHO . It has a molecular weight of 98.14 . It has been identified as one of the major volatile flavor compounds in chive, caucas, onion, and leek .
Molecular Structure Analysis
The molecular structure of 2-Methyl-2-pentenal consists of six carbon atoms, ten hydrogen atoms, and one oxygen atom . The structure can be represented as C2H5CH=C(CH3)CHO .Physical And Chemical Properties Analysis
2-Methyl-2-pentenal is a clear colorless to pale yellow liquid . It has a powerful, grassy-green, slightly fruity odor . It has a density of 0.8±0.1 g/cm3, a boiling point of 136.5±9.0 °C at 760 mmHg, and a vapor pressure of 7.3±0.3 mmHg at 25°C . It has a refractive index of 1.420 .Scientific Research Applications
Hydrodeoxygenation and Hydrogenation
- Hydrodeoxygenation on Catalysts : Research shows that 2-methyl-2-pentenal can undergo hydrodeoxygenation and hydrogenation on various catalysts such as platinum, palladium, and copper. These processes typically involve the transformation of 2-methyl-2-pentenal into other compounds like 2-methyl-pentanal and 2-methyl-pentanol, with variations depending on the catalyst and temperature used (Pham et al., 2009).
Polymerization
- Polymer Composites for Energy Storage : Poly-4-methyl-1-pentene, derived from similar compounds, has been used in energy storage applications. It functions as a dielectric material in capacitors, showing similar performance to other widely used materials (Ghule et al., 2021).
Chemical Isomerization
- Isomerization on Boron Phosphate : The isomerization of 2-methyl-2-pentene has been studied on boron phosphate catalysts. This process demonstrates the influence of strong acidity on the isomerization pathways, highlighting the chemical versatility of 2-methyl-2-pentene (Gao & Moffat, 1999).
Kinetic Studies
- Kinetics of Liquid-phase Hydrogenation : Detailed kinetic studies have been conducted on the hydrogenation of 2-methyl-2-pentenal. These studies provide insights into the reaction mechanisms and the formation of various products under different conditions (Hotta & Kubomatsu, 1971).
Biotechnological Applications
- Microbial Synthesis of Pentanol Isomers : 2-Methyl-2-pentenal and related compounds have been explored in the context of biofuels. Metabolic engineering has been used to develop microbial strains that produce pentanol isomers, demonstrating the potential of 2-methyl-2-pentenal derivatives as biofuels (Cann & Liao, 2009).
Synthesis from Propionaldehyde
- Condensation of Propionaldehyde : Studies have explored synthesizing 2-methyl-2-pentenal through the condensation of propionaldehyde. This process highlights a method for producing 2-methyl-2-pentenal in high yields, indicating its accessibility for various applications (Tang Si, 2000).
Safety And Hazards
properties
IUPAC Name |
(E)-2-methylpent-2-enal |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10O/c1-3-4-6(2)5-7/h4-5H,3H2,1-2H3/b6-4+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IDEYZABHVQLHAF-GQCTYLIASA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC=C(C)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC/C=C(\C)/C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90884735 |
Source
|
| Record name | (E)-2-Methyl-2-pentenal | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90884735 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
98.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
colourless to yellow-green mobile liquid; powerful grassy green, slightly fruity aroma |
Source
|
| Record name | 2-Methyl-2-pentenal | |
| Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
| URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1218/ | |
| Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
| Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Solubility |
Insoluble in water; soluble in ether, benzene, methanol, soluble (in ethanol) |
Source
|
| Record name | 2-Methyl-2-pentenal | |
| Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
| URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1218/ | |
| Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
| Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Density |
0.855-0.865 |
Source
|
| Record name | 2-Methyl-2-pentenal | |
| Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
| URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1218/ | |
| Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
| Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Product Name |
2-Methyl-2-pentenal | |
CAS RN |
14250-96-5, 623-36-9 |
Source
|
| Record name | (E)-2-Methyl-2-pentenal | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=14250-96-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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| Record name | 2-Methyl-2-pentenal | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000623369 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Methyl-2-pentenal, (2E)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014250965 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-METHYL-2-PENTENAL | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=9464 | |
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| Record name | 2-Pentenal, 2-methyl-, (2E)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 2-Pentenal, 2-methyl- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | (E)-2-Methyl-2-pentenal | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90884735 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-methylpent-2-enal | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.009.809 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | trans-2-Methyl-2-pentenal | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 2-METHYL-2-PENTENAL, (2E)- | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/98QAG1U530 | |
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Synthesis routes and methods
Procedure details
Using a feed of 2.5 liters of propionaldehyde per hour, corresponding to a mean residence time of about 1.2 hours, a propionaldehyde conversion of 38% was achieved at 130° C. under a hydrogen pressure of 25 bar. The yield of 2-methylpentanal, based on the material converted, was 83%. In addition, 3% of propanol, 5% of a mixture of 2,4-dimethylhepta-2,4-dienal and 2,4-dimethylhept-2-enal, 0.5% of 2-methylpentanol and 4% of 2-methylpent-2-enal were formed. Since the last-mentioned compound can, if recycled to the synthesis, also be converted into 2-methylpentanal, the total yield of useful products was 87%.
Name
Yield
5%
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Reactant of Route 1
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Citations
For This Compound
1,270
Citations
… Platinum, palladium, and copper catalysts supported on precipitated silica have been studied for the hydrodeoxygenation and hydrogenation of 2-methyl-2-pentenal in the 200–400 C …
Number of citations: 63
www.sciencedirect.com
… This work provides the first UV–visible spectra for trans-2-pentenal and 2-methyl-2-pentenal and … The UV spectrum of 2-methyl-2-pentenal is shifted to smaller wavelengths at 320 nm …
Number of citations: 13
www.sciencedirect.com
… The decomposition of substrate E-2-methyl-2-pentenal was performed in the temperature range of 370.0–410.0 C and the pressure range of 44–150 Torr also undergoing a molecular, …
Number of citations: 6
onlinelibrary.wiley.com
… Unfortunately, rate coefficients data for the reaction of OH with ethyl 3,3-dimethylacrylate and 2-methyl-2-pentenal are not available in literature and direct comparison between both …
Number of citations: 9
www.sciencedirect.com
… We identified five volatiles including 2-methyl-2-pentenal … 2-methyl-2-pentenal and dimethyl trisulfide showed stronger inhibition than the other three compounds. 2-Methyl-2-pentenal at …
Number of citations: 182
link.springer.com
… In this study, conversion of n-propanal to produce 2-methyl-2-pentenal (C6 compound, a fuel range precursor) was carried out using AMW-SBA-15 catalyst synthesized from activated …
Number of citations: 3
www.sciencedirect.com
… The hydrogenation of 2-methyl-2-pentenal in the gas phase has been investigated on Pt, Pd… of Co as an efficient catalyst for 2-methyl-2-pentenal hydrogenation. The influence of four …
Number of citations: 1
www.mdpi.com
… (E)-2-Methyl-2-pentenal (8).—To a solution of 1 g of alcohol 5 in 15 ml of methylene chloride was added 15 g of freshly prepared manganese dioxide.28 After shaking for 18 hr at room …
Number of citations: 144
pubs.acs.org
… (tiglic aldehyde), 2-methyl-2pentenal (earlier found in this … , propionaldehyde, and 2-methyl-2-pentenal). Volatile sulphur … -2-butenal, 2-methyl2-pentenal, methyl-propyldisulphide, …
Number of citations: 42
actachemscand.org
… , trans-2-hexenal, and 2-methyl-2-pentenal) with ozone in a rigid atmospheric simulation … -2H), and 1.58 ± 0.20) for 2-methyl-2-pentenal (2M2P). The following Arrhenius expressions …
Number of citations: 12
onlinelibrary.wiley.com
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